4-nitro-N-[2-(trifluoromethoxy)phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-nitro-N-[2-(trifluoromethoxy)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research. It is a member of the benzamide family of compounds and is commonly used in laboratory experiments due to its unique properties. In
Mechanism of Action
The mechanism of action of 4-nitro-N-[2-(trifluoromethoxy)phenyl]benzamide is not fully understood. However, it is believed to interact with proteins and enzymes through non-covalent interactions such as hydrogen bonding and pi-pi stacking. It has been shown to bind to the active site of some enzymes and inhibit their activity.
Biochemical and Physiological Effects:
4-nitro-N-[2-(trifluoromethoxy)phenyl]benzamide has been shown to have various biochemical and physiological effects. It has been shown to induce cell death in some cancer cell lines. It has also been shown to inhibit the growth of some bacteria and fungi. Additionally, it has been shown to have anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
4-nitro-N-[2-(trifluoromethoxy)phenyl]benzamide has several advantages for laboratory experiments. It is a stable compound that can be easily synthesized and purified. It has a high degree of solubility in organic solvents, which makes it easy to work with. However, its limitations include its high cost and potential toxicity.
Future Directions
There are several future directions for the research on 4-nitro-N-[2-(trifluoromethoxy)phenyl]benzamide. One direction is to investigate its potential as a therapeutic agent for cancer and other diseases. Another direction is to study its interactions with other proteins and enzymes to gain a better understanding of its mechanism of action. Additionally, there is a need to develop more efficient and cost-effective methods for its synthesis.
Synthesis Methods
The synthesis of 4-nitro-N-[2-(trifluoromethoxy)phenyl]benzamide involves the reaction of 4-nitrobenzoic acid with 2-(trifluoromethoxy)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or acetonitrile under reflux conditions. The product is then purified by column chromatography or recrystallization.
Scientific Research Applications
4-nitro-N-[2-(trifluoromethoxy)phenyl]benzamide has been extensively used in scientific research as a tool to study various biological processes. It has been used as a probe to investigate the binding properties of proteins, enzymes, and receptors. It has also been used as a fluorescent label to study the localization and trafficking of proteins in cells. Additionally, it has been used as a precursor for the synthesis of other bioactive compounds.
properties
IUPAC Name |
4-nitro-N-[2-(trifluoromethoxy)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9F3N2O4/c15-14(16,17)23-12-4-2-1-3-11(12)18-13(20)9-5-7-10(8-6-9)19(21)22/h1-8H,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRRRCBVFIBRITN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9F3N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
6.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24801345 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
4-nitro-N-[2-(trifluoromethoxy)phenyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.